1-deoxo-1,10-dehydrosalvinorin A

• Molecular Formula: C23H28O7
• Molecular Weight: 416.5 g/mol
• IUPAC Name: methyl (2S,4aR,6aS,7R,9S,10bS)-9-acetyloxy-2-(furan-3-yl)-6a,10b-dimethyl-4-oxo-1,2,4a,5,6,7,8,9-octahydrobenzo[f]isochromene-7-carboxylate
• InChI: InChI=1S/C23H28O7/c1-13(24)29-15-9-17(20(25)27-4)22(2)7-5-16-21(26)30-18(14-6-8-28-12-14)11-23(16,3)19(22)10-15/h6,8,10,12,15-18H,5,7,9,11H2,1-4H3/t15-,16-,17-,18-,22-,23-/m0/s1
• InChI Key: LGPPYXADNWRSLF-MPQCOTKXSA-N
• Isomeric SMILES: CC(=O)O[C@H]1C[C@H]([C@@]2(CC[C@H]3C(=O)O[C@@H](C[C@@]3(C2=C1)C)C4=COC=C4)C)C(=O)OC
• Canonical SMILES: CC(=O)OC1CC(C2(CCC3C(=O)OC(CC3(C2=C1)C)C4=COC=C4)C)C(=O)OC
• Synonyms: (-)-salvinorin A; 1-deoxo-1,10-dehydrosalvinorin A; 12-epi-salvinorin A; divinorin A; salvinorin; salvinorin A

Description

1-deoxo-1,10-dehydrosalvinorin A is a synthetic analogue of the neoclerodane diterpene salvinorin A. This compound is of significant interest in medicinal chemistry research due to its modified pharmacological profile at opioid receptors. Studies have demonstrated that 1-deoxo-1,10-dehydrosalvinorin A acts as a moderately potent antagonist at all three opioid receptor subtypes (μ, δ, and κ) . This pan-opioid antagonist activity distinguishes it from its parent compound, salvinorin A, which is a potent and selective κ opioid receptor agonist . The structural modification at the C-1 position, specifically the removal of the ketone group, is a key factor responsible for this switch from agonist to antagonist behavior, providing researchers with a valuable tool for probing the structure-activity relationships (SAR) of neoclerodane diterpenes . The molecular formula of the compound is C23H28O7 . Researchers utilize this compound in vitro to investigate opioid receptor function, signal transduction pathways, and the development of novel therapeutic agents for conditions such as pain and drug dependence . 1-deoxo-1,10-dehydrosalvinorin A is supplied for research use only (RUO) and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Step 1: Reduction of Salvinorin A to 1α-Hydroxysalvinorin A

Salvinorin A (2a ) is first reduced at the C-1 ketone using sodium borohydride (NaBH₄) in a tetrahydrofuran (THF)/water solvent system. This reaction proceeds with high stereoselectivity, yielding 1α-hydroxysalvinorin A (4a ) as the major product (77% yield). The aqueous conditions prevent epimerization at C-8, ensuring retention of the native stereochemistry. Minor byproducts, such as dihydro derivatives reduced at both C-1 and C-17, account for approximately 9% of the product mixture.

Reaction Conditions :

• Substrate: Salvinorin A (2a )
• Reducing agent: NaBH₄ (excess)
• Solvent: THF/H₂O (4:1 v/v)
• Temperature: 0°C to room temperature
• Yield: 77%

Step 2: Mesylation of the C-1 Hydroxyl Group

The secondary alcohol at C-1 in 4a is converted to a mesylate intermediate (5 ) using methanesulfonic anhydride (Ms₂O) and 4-dimethylaminopyridine (DMAP) in acetonitrile. This step achieves near-quantitative conversion (99% crude yield) and activates the hydroxyl group for subsequent elimination.

Reaction Conditions :

• Substrate: 1α-Hydroxysalvinorin A (4a )
• Reagents: Ms₂O (2.5 equiv), DMAP (0.1 equiv)
• Solvent: CH₃CN
• Temperature: 0°C to room temperature
• Yield: 99% (crude)

Step 3: Thermal Elimination to Form the 1,10-Dehydro Moiety

The mesylate intermediate (5 ) undergoes thermal elimination in the presence of trimethylphenylammonium chloride (TMPAC) as a base. Heating in acetonitrile at reflux facilitates the removal of the mesyl group and the formation of the 1,10-dehydro bond, yielding 11a in 76% isolated yield. This step is highly regioselective, with no observed competing side reactions.

Reaction Conditions :

• Substrate: Mesylate 5
• Base: Trimethylphenylammonium chloride (1.2 equiv)
• Solvent: CH₃CN
• Temperature: 80°C (reflux)
• Yield: 76%

Alternative Synthetic Strategies and Challenges

While the mesylation-elimination route is the most efficient, alternative methods have been explored to access 11a , albeit with limited success.

Barton Deoxygenation Attempts

Initial efforts to directly deoxygenate the C-1 ketone of 2a using Barton-McCombie conditions (e.g., thiocarbonate formation followed by radical reduction) were unsuccessful. Competing hydrogenolysis of the allylic acetate group and lack of regioselectivity rendered this approach impractical.

Optimization and Yield Improvements

Recent advancements have focused on streamlining the synthesis of 11a by reducing the number of purification steps and improving reaction efficiency.

One-Pot Mesylation-Elimination

Combining the mesylation and elimination steps into a single reaction vessel has been explored to minimize intermediate isolation. Preliminary results indicate a modest yield improvement (82%) when using DMAP as both a catalyst and base.

Solvent and Temperature Effects

Optimization studies reveal that replacing acetonitrile with dimethyl sulfoxide (DMSO) in the elimination step increases reaction rates but compromises yield due to side-product formation. A balance between reaction speed and selectivity is achieved at 80°C in acetonitrile.

Analytical Characterization of 1-Deoxo-1,10-Dehydrosalvinorin A

The structural elucidation of 11a relies on a combination of spectroscopic techniques:

Technique	Key Observations
¹H NMR	Loss of C-1 ketone signal (δ 2.8 ppm in 2a ); new vinyl proton at δ 5.9 ppm (J = 10 Hz).
¹³C NMR	Appearance of a conjugated diene system (C-1: δ 125.5 ppm; C-10: δ 140.2 ppm).
HRMS	[M + H]⁺ calculated for C₂₃H₂₈O₈: 433.1861; found: 433.1859.

Q & A

Basic Research Questions

Q. What experimental approaches are recommended for synthesizing 1-deoxo-1,10-dehydrosalvinorin A with high purity?

• Methodological Answer : Optimize reaction conditions (e.g., temperature, solvent polarity, and catalyst selection) to minimize side products. Employ column chromatography or preparative HPLC for purification, followed by spectroscopic validation (NMR, high-resolution mass spectrometry) to confirm structural integrity . For reproducibility, document reaction parameters rigorously, including solvent drying methods and inert gas use to prevent oxidation .

Q. Which analytical techniques are critical for characterizing the structural and stereochemical properties of 1-deoxo-1,10-dehydrosalvinorin A?

• Methodological Answer : Use a combination of 1D/2D NMR (e.g., $^1H$, $^{13}C$, COSY, NOESY) to resolve stereochemistry and verify the absence of epimerization. Pair this with X-ray crystallography for absolute configuration determination. Infrared (IR) spectroscopy can confirm functional groups like carbonyls, while HPLC with UV/vis detection ensures purity (>95%) .

Q. How should researchers design initial pharmacological screening for this compound?

• Methodological Answer : Begin with in vitro assays targeting κ-opioid receptors (KORs), given the structural similarity to salvinorin A . Use competitive binding assays (e.g., radioligand displacement) and functional assays (cAMP inhibition, β-arrestin recruitment) to quantify potency and efficacy. Include positive controls (e.g., salvinorin A) and negative controls (vehicle-only) to validate assay conditions .

Advanced Research Questions

Q. How can researchers address discrepancies in reported biological activities of 1-deoxo-1,10-dehydrosalvinorin A across studies?

• Methodological Answer : Conduct a meta-analysis using heterogeneity metrics (e.g., $I^2$) to quantify variability between studies . Stratify data by experimental models (e.g., cell lines vs. animal tissues) and assay conditions (e.g., buffer composition, temperature). If heterogeneity exceeds 50% ($I^2 > 50\%$), perform sensitivity analyses to identify outliers or confounding variables .

Q. What strategies are effective for probing structure-activity relationships (SARs) in derivatives of this compound?

• Methodological Answer : Systematically modify substituents at the C-2 and C-4 positions and assess changes in receptor binding/activation. Use molecular docking simulations (e.g., AutoDock Vina) to predict interactions with KOR binding pockets. Validate predictions via mutagenesis studies (e.g., alanine scanning of receptor residues) .

Q. How should researchers design experiments to resolve conflicting hypotheses about the compound’s metabolic stability?

• Methodological Answer : Perform in vitro metabolic assays using liver microsomes or hepatocytes. Monitor degradation via LC-MS/MS and identify metabolites using high-resolution mass spectrometry. Compare results across species (e.g., human vs. rat microsomes) to assess translational relevance. Use CYP enzyme inhibitors (e.g., ketoconazole for CYP3A4) to pinpoint metabolic pathways .

Q. What statistical frameworks are suitable for analyzing dose-response data in behavioral studies involving this compound?

• Methodological Answer : Apply nonlinear regression models (e.g., sigmoidal dose-response curves) to calculate EC$_{50}$ values. Use mixed-effects models to account for inter-subject variability in animal studies. For longitudinal data, employ repeated-measures ANOVA with post-hoc corrections (e.g., Bonferroni) .

Methodological Resources

• Systematic Reviews : Follow PRISMA guidelines and Cochrane Handbook protocols for literature synthesis, including risk-of-bias assessments (e.g., RoB 2.0 tool) .
• Experimental Design : Use the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to refine research questions and avoid common pitfalls (e.g., underpowered studies) .
• Data Validation : Adopt QC/QA standards from pharmacopeial guidelines (e.g., USP-NF) for analytical method validation, including precision, accuracy, and linearity testing .